Cas no 72252-47-2 (2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol)

• Product Name: 2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol
• CAS No: 72252-47-2
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 575561
• PubChem ID: 3085771
• Update Time: 2025-04-19

2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol
• 2,6,7-trioxabicyclo[2.2.2]octan-4-ylmethanol
• 3,5,8-Trioxabicyclo[2.2.2]octane-1-methanol
• 2,6,7-Trioxabicyclo(2.2.2)octane-4-methanol
• 2,6,7-Trioxabicyclo[2.2.2]oct-4-ylmethanol
• SCHEMBL6892481
• DTXSID7072547
• 72252-47-2

• Inchi： 1S/C6H10O4/c7-1-6-2-8-5(9-3-6)10-4-6/h5,7H,1-4H2
• InChI Key： WABHYJTYGYNPTR-UHFFFAOYSA-N
• SMILES： O1C2OCC(CO)(CO2)C1

Computed Properties

• Exact Mass: 146.0579
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.335
• Boiling Point: 221.2°C at 760 mmHg
• Flash Point: 87.6°C
• Refractive Index: 1.497
• PSA: 47.92